Pertussis Toxin

• CAS: 199062-33-4
• Molecular Formula: C272H412N70O74S
• Molecular Weight: 5879 g/mol
• InChI: InChI=1S/C272H412N70O74S/c1-26-146(17)217(336-250(397)187(122-157-67-42-33-43-68-157)321-231(378)168(74-49-52-105-274)305-253(400)196(136-343)331-247(394)190(128-204(279)351)315-222(369)150(21)297-228(375)167(73-48-51-104-273)311-261(408)219(148(19)28-3)337-251(398)188(124-161-85-89-164(348)90-86-161)322-237(384)172(91-97-202(277)349)302-225(372)165(276)103-114-417-25)258(405)295-135-207(354)333-218(147(18)27-2)263(410)339-221(153(24)346)264(411)312-177(96-102-211(361)362)236(383)303-171(78-56-109-291-271(284)285)234(381)329-195(126-159-71-46-35-47-72-159)267(414)342-113-60-81-200(342)256(403)313-178(79-57-110-292-272(286)287)265(412)340-111-58-82-201(340)257(404)326-191(129-212(363)364)227(374)294-133-205(352)300-166(76-54-107-289-269(280)281)230(377)306-174(93-99-208(355)356)229(376)298-152(23)224(371)334-215(144(13)14)259(406)299-151(22)223(370)314-184(123-160-83-87-163(347)88-84-160)243(390)304-170(77-55-108-290-270(282)283)233(380)320-185(120-155-63-38-31-39-64-155)244(391)309-175(94-100-209(357)358)235(382)307-176(95-101-210(359)360)238(385)325-193(131-214(367)368)252(399)338-220(149(20)29-4)262(409)327-183(119-154-61-36-30-37-62-154)226(373)293-134-206(353)301-194(125-158-69-44-34-45-70-158)266(413)341-112-59-80-199(341)255(402)310-169(75-50-53-106-275)232(379)324-189(127-162-132-288-139-296-162)246(393)317-180(116-141(7)8)241(388)318-182(118-143(11)12)249(396)335-216(145(15)16)260(407)328-192(130-213(365)366)248(395)323-186(121-156-65-40-32-41-66-156)245(392)316-179(115-140(5)6)240(387)308-173(92-98-203(278)350)239(386)330-197(137-344)254(401)319-181(117-142(9)10)242(389)332-198(138-345)268(415)416/h30-47,61-72,83-90,132,139-153,165-201,215-221,343-348H,26-29,48-60,73-82,91-131,133-138,273-276H2,1-25H3,(H2,277,349)(H2,278,350)(H2,279,351)(H,288,296)(H,293,373)(H,294,374)(H,295,405)(H,297,375)(H,298,376)(H,299,406)(H,300,352)(H,301,353)(H,302,372)(H,303,383)(H,304,390)(H,305,400)(H,306,377)(H,307,382)(H,308,387)(H,309,391)(H,310,402)(H,311,408)(H,312,411)(H,313,403)(H,314,370)(H,315,369)(H,316,392)(H,317,393)(H,318,388)(H,319,401)(H,320,380)(H,321,378)(H,322,384)(H,323,395)(H,324,379)(H,325,385)(H,326,404)(H,327,409)(H,328,407)(H,329,381)(H,330,386)(H,331,394)(H,332,389)(H,333,354)(H,334,371)(H,335,396)(H,336,397)(H,337,398)(H,338,399)(H,339,410)(H,355,356)(H,357,358)(H,359,360)(H,361,362)(H,363,364)(H,365,366)(H,367,368)(H,415,416)(H4,280,281,289)(H4,282,283,290)(H4,284,285,291)(H4,286,287,292)/t146-,147-,148-,149-,150-,151-,152-,153+,165-,166-,167-,168-,169-,170-,171-,172-,173-,174-,175-,176-,177-,178-,179-,180-,181-,182-,183-,184-,185-,186-,187-,188-,189-,190-,191-,192-,193-,194-,195-,196-,197-,198-,199-,200-,201-,215-,216-,217-,218-,219-,220-,221-/m0/s1
• InChIKey: IBPFGHGOWHUTBX-KVRUEJFCSA-N

Pertussis Toxin (CAS 199062-33-4): AB5 Exotoxin from Bordetella pertussis for G-Protein Research and Vaccine Development

Pertussis Toxin (PTx, CAS 199062-33-4) is a protein-based AB5-type exotoxin secreted by the Gram-negative bacterium Bordetella pertussis, the etiological agent of whooping cough . This 105 kDa complex multisubunit toxin is composed of a single enzymatically active A subunit (S1) and a heteropentameric receptor-binding B oligomer (subunits S2, S3, S4, and S5) [1]. PTx catalyzes the ADP-ribosylation of specific cysteine residues on the α subunits of heterotrimeric guanine nucleotide-binding regulatory proteins (Gi, Go, and Gt), thereby locking these G proteins in an inactive state and disrupting downstream signal transduction pathways . It is a critical virulence factor in pertussis pathogenesis and serves as the primary immunogen in all acellular pertussis vaccines, either in its chemically detoxified form (pertussis toxoid, PTd) or as a genetically detoxified mutant (PT-9K/129G) [2].

1

Gi/Go protein signaling studies — selective inactivation of inhibitory G-protein α subunits via ADP-ribosylation

2

Heteropentameric B-oligomer research — receptor-binding subunit studies for glycoprotein/glycolipid interaction mapping

3

Genetically detoxified mutant (PT-9K/129G) — structurally intact toxoid for vaccine antigen research

• [1] Stein, P. E., Boodhoo, A., Armstrong, G. D., Cockle, S. A., Klein, M. H., & Read, R. J. (1994). The crystal structure of pertussis toxin. Structure, 2(1), 45-57. View Source
• [2] Seubert, A., D'Oro, U., Scarselli, M., & Pizza, M. (2014). Genetically detoxified pertussis toxin (PT-9K/129G): implications for immunization and vaccines. Expert Review of Vaccines, 13(10), 1191-1204. View Source

Pertussis Toxin (CAS 199062-33-4): Why AB5 Toxin Substitution Is Not Feasible in G-Protein Research and Vaccine Manufacturing

Pertussis Toxin (PTx) exhibits a unique combination of structural and functional features that preclude simple substitution with other AB5 ADP-ribosylating toxins, such as Cholera Toxin (CT) or E. coli Heat-Labile Toxin (LT), for research or vaccine applications. Unlike CT and LT, which possess a homopentameric B oligomer and ADP-ribosylate the α subunit of Gs proteins (leading to constitutive activation), PTx possesses a heteropentameric B oligomer (S2, S3, S4, and S5) and specifically targets Gi/Go proteins, resulting in their inactivation [1]. Furthermore, PTx's B oligomer uniquely utilizes both glycolipid and glycoprotein receptors, including sialated and asialo-lactosamine sequences, whereas CT and LT primarily bind to GM1 ganglioside [2]. In vaccine manufacturing, native PTx must be rigorously detoxified to eliminate toxicity while preserving immunogenicity. The genetically detoxified mutant PT-9K/129G achieves this by abolishing enzymatic activity (>1,000-fold reduction) without the structural and immunological compromise associated with chemical detoxification (PTd), resulting in superior and longer-lasting protective immunity [3].

Target

Cholera Toxin or E. coli LT cannot substitute: PTx ADP-ribosylates Gi/Go (inactivation), while CT/LT target Gs (activation) — opposing functional outcomes.

Structure

B-oligomer composition differs: PTx uses a heteropentameric B subunit (S2–S5) with dual receptor specificity, unlike the homopentameric B of CT/LT.

Detox

Chemical detoxification (PTd) may alter epitopes: PT-9K/129G preserves native conformation; PTd cross-linking can shift immunogenicity profile.

• [1] Merritt, E. A., & Hol, W. G. (1995). AB5 toxins. Current Opinion in Structural Biology, 5(2), 165-171. View Source
• [2] Brennan, M. J., Hannah, J. H., & Leininger, E. (1993). Carbohydrate recognition domains of pertussis toxin. Trends in Glycoscience and Glycotechnology, 5(26), 466-480. View Source
• [3] Seubert, A., D'Oro, U., Scarselli, M., & Pizza, M. (2014). Genetically detoxified pertussis toxin (PT-9K/129G): implications for immunization and vaccines. Expert Review of Vaccines, 13(10), 1191-1204. View Source

Pertussis Toxin (CAS 199062-33-4) Evidence Guide: Quantitative Differentiation from Cholera Toxin, PTd, and Other AB5 Analogs

Differential ADP-Ribosylation Substrate Specificity: Pertussis Toxin vs. Cholera Toxin

Pertussis Toxin (PTx) and Cholera Toxin (CT) exhibit fundamentally different substrate specificities for G-protein α subunits. While CT specifically ADP-ribosylates the α subunit of Gs (leading to constitutive activation of adenylyl cyclase), PTx targets the α subunits of Gi, Go, and Gt proteins, resulting in their functional inactivation [1]. In a study using purified bovine brain tubulin, PTx required adenine nucleotides (e.g., ATP, ADP) for its ADP-ribosylating activity, whereas CT was active in both the presence and absence of nucleotides [2]. Furthermore, in cerebrocortical synaptosomal preparations, PTx and botulinum type D toxin ADP-ribosylated proteins with molecular weights of approximately 42,000 and 24,000, respectively, while CT modified a distinct set of proteins, including a 51,000/47,000 mol. wt. species [3].

G-protein target specificity

Head-to-head

Target vs. ComparatorPTx: Giα/Goα/Gtα (inactivation)
CT: Gsα (activation)
Synaptosome targets42 kDa (PTx) vs. 51/47 kDa (CT)

Opposing functional outcomes preclude cross-substitution in G-protein signaling research.

In vitro ADP-ribosylation assay context; nucleotide dependence differs.

Evidence Dimension	G-protein α subunit target
Target Compound Data	ADP-ribosylates Giα, Goα, Gtα (inactivation)
Comparator Or Baseline	Cholera Toxin: ADP-ribosylates Gsα (activation)
Quantified Difference	Opposing functional outcome; distinct molecular weight targets in synaptosomes (42 kDa vs. 51/47 kDa)
Conditions	In vitro ADP-ribosylation assays using purified G proteins or synaptosomal preparations

Why This Matters

This absolute difference in substrate specificity and functional outcome (inactivation vs. activation) is critical for experimental design in G-protein signaling research and precludes cross-substitution.

• [1] Milligan, G. (1988). Techniques used in the identification and analysis of function of pertussis toxin-sensitive guanine nucleotide binding proteins. Biochemical Journal, 255(1), 1-13. View Source
• [2] Lim, L. K., Sekura, R. D., & Kaslow, H. R. (1985). Adenine nucleotides directly stimulate pertussis toxin. Journal of Biological Chemistry, 260(4), 2585-2588. View Source
• [3] Knight, D. E., & Scrutton, M. C. (1986). ADP-ribosylation of cerebrocortical synaptosomal proteins by cholera, pertussis and botulinum toxins. FEBS Letters, 208(2), 253-257. View Source

CHO Cell Clustering Assay Sensitivity: Pertussis Toxin Exhibits Unique Bioactivity Not Shared by Other AB5 Toxins

Pertussis Toxin (PTx) induces a characteristic and quantifiable morphological clustering effect in Chinese Hamster Ovary (CHO) cells, a response that is not observed with other AB5 toxins such as Cholera Toxin (CT) or E. coli Heat-Labile Toxin (LT) [1]. This bioassay serves as the gold standard for detecting and quantifying biologically active PTx in vaccine manufacturing and research. The standardized microplate method exhibits an analytical sensitivity of 50–100 pg of toxin per milliliter, enabling the detection of trace amounts of residual active toxin in detoxified vaccine preparations [2]. This level of sensitivity is critical for ensuring the safety of acellular pertussis vaccines, which must contain less than 0.5% residual active PTx.

CHO cell clustering assay

Class-level

Detection limit: 50–100 pg/mL
Response not shared by CT or LT

Supports QC bioassay for residual active toxin detection in vaccine preparations.

Class-level inference; reported reference method for potency testing.

Evidence Dimension	Induction of CHO cell clustering
Target Compound Data	Induces clustering; detectable at 50-100 pg/mL
Comparator Or Baseline	Cholera Toxin & E. coli Heat-Labile Toxin: Do not induce CHO cell clustering
Quantified Difference	Qualitative difference in biological response; >1,000-fold sensitivity advantage for PTx detection
Conditions	CHO-K1 cells incubated for 48 h with serial dilutions of toxin

Why This Matters

This unique and highly sensitive bioassay is a cornerstone of pertussis vaccine quality control and potency testing, mandated by the WHO for the release of acellular pertussis vaccines.

• [1] Hewlett, E. L., Sauer, K. T., Myers, G. A., Cowell, J. L., & Guerrant, R. L. (1983). Induction of a novel morphological response in Chinese hamster ovary cells by pertussis toxin. Infection and Immunity, 40(3), 1198-1203. View Source
• [2] Gillenius, P., Jäätmaa, E., Askelöf, P., Granström, M., & Tiru, M. (1985). The standardization of an assay for pertussis toxin and antitoxin in microplate culture of Chinese hamster ovary cells. Journal of Biological Standardization, 13(1), 61-66. View Source

Superior Immunogenicity and Structural Integrity: Genetically Detoxified PT-9K/129G vs. Chemically Detoxified PTd

The genetically detoxified Pertussis Toxin mutant PT-9K/129G (R9K/E129G) exhibits a >1,000-fold reduction in enzymatic and toxic activities compared to wild-type PTx while preserving the native tertiary and quaternary structure, as confirmed by X-ray crystallography [1]. In contrast, chemically detoxified pertussis toxoid (PTd) undergoes significant structural alterations due to formaldehyde or glutaraldehyde treatment, which cross-links lysine residues and disrupts critical conformational epitopes. This structural compromise directly impacts immunogenicity. A comparative study using human sera demonstrated that natural infection or immunization with PT-9K/129G elicits significantly higher titers of antibodies recognizing the protective 1B7 and 11E6 epitopes (key neutralizing epitopes) compared to immunization with PTd [2]. Furthermore, an efficacy trial indicated that a PT-9K/129G-based vaccine induces earlier and longer-lasting protection [3].

PT-9K/129G vs. PTd

Head-to-head

Toxicity reduction>1,000-fold vs. wild-type
ImmunogenicityHigher 1B7/11E6 epitope titers vs. PTd

Genetically detoxified mutant preserves structure; reported earlier and longer-duration protection in trial context.

X-ray crystallography confirms near-identical structure to wild-type.

Evidence Dimension	Toxicity (CHO cell assay) and Enzymatic Activity
Target Compound Data	PT-9K/129G: >1,000-fold reduction vs. wild-type PTx
Comparator Or Baseline	Wild-type PTx: Full enzymatic and toxic activity
Quantified Difference	>1,000-fold reduction
Conditions	In vitro ADP-ribosyltransferase assay and CHO cell clustering assay

Why This Matters

This quantitative detoxification, achieved without compromising structural integrity, makes PT-9K/129G a superior antigen for next-generation acellular pertussis vaccines, offering enhanced and more durable protection.

• [1] Ausar, S. F., Zhu, S., Duprez, J., Cohen, M., Bertrand, T., Steier, V., ... & Volkin, D. B. (2020). Genetically detoxified pertussis toxin displays near identical structure to its wild-type and exhibits robust immunogenicity. Communications Biology, 3(1), 427. View Source
• [2] Sutherland, J. N., Chang, C., Yoder, S. M., Rock, M. T., & Maynard, J. A. (2011). Antibodies recognizing protective pertussis toxin epitopes are preferentially elicited by natural infection versus acellular immunization. Clinical and Vaccine Immunology, 18(6), 954-962. View Source
• [3] Seubert, A., D'Oro, U., Scarselli, M., & Pizza, M. (2014). Genetically detoxified pertussis toxin (PT-9K/129G): implications for immunization and vaccines. Expert Review of Vaccines, 13(10), 1191-1204. View Source

Vendor-Specific Purity and Endotoxin Specifications: Ensuring Reproducible G-Protein Research

For researchers investigating Gi/Go protein-coupled signaling pathways, the use of highly purified Pertussis Toxin is critical to avoid confounding biological effects. Commercial sources, such as the Sigma-Aldrich Calbiochem® product (CAS 70323-44-3, a related salt-free formulation), specify that the lyophilized toxin exhibits five distinct bands by SDS-PAGE, confirming the presence and integrity of all five subunits (S1-S5) . Critically, the product specification for foreign adenylate cyclase activity is ≤35 pmol/min-μg (in the presence of calmodulin), ensuring minimal contamination by another potent Bordetella virulence factor, adenylate cyclase toxin (ACT), which could independently elevate intracellular cAMP levels and confound experimental results .

Purity & contaminant spec

Data to verify

5 bands by SDS-PAGE
Adenylate cyclase activity ≤35 pmol/min-μg

Specification review supports lot selection to minimize ACT confounding in Gi/Go signaling assays.

Supplier-reported specification; independent verification recommended.

Evidence Dimension	Purity and contaminating activity
Target Compound Data	Five distinct bands by SDS-PAGE; adenylate cyclase activity ≤35 pmol/min-μg
Comparator Or Baseline	Unspecified or crude PTx preparations: Variable purity; high ACT contamination
Quantified Difference	Guaranteed upper limit for ACT contamination (≤35 pmol/min-μg)
Conditions	SDS-PAGE analysis; in vitro adenylate cyclase assay

Why This Matters

This level of purity and defined contaminant specification is essential for generating reproducible and interpretable data in G-protein research, minimizing off-target effects from co-purifying virulence factors like ACT.

Pertussis Toxin (CAS 199062-33-4): Optimal Use Cases in G-Protein Research, Vaccine QC, and HIV Entry Studies

G-Protein Coupled Receptor (GPCR) Signaling Studies: Selective Inactivation of Gi/Go Proteins

Pertussis Toxin (PTx) is the definitive tool for pharmacologically dissecting Gi/Go-mediated signaling pathways. Its specific and irreversible ADP-ribosylation of Gi/Goα subunits allows researchers to block the inhibitory arm of adenylyl cyclase regulation and other downstream effectors, such as G-protein-gated inwardly rectifying potassium (GIRK) channels and voltage-gated calcium channels [1]. Unlike Cholera Toxin, which activates Gs and elevates cAMP, PTx eliminates Gi/Go input, enabling clean interpretation of receptor coupling and signaling bias [1].

Quality Control and Potency Testing in Acellular Pertussis Vaccine Manufacturing

The unique CHO cell clustering bioassay, which detects biologically active PTx at 50–100 pg/mL, is an indispensable quality control method for the release of acellular pertussis vaccines [2]. This assay, mandated by the WHO, ensures that chemically detoxified PTd preparations contain negligible residual toxicity (typically <0.5% of starting activity) [2]. The high sensitivity of this assay directly contributes to the safety profile of vaccines administered to millions of infants annually.

Development of Next-Generation Pertussis Vaccines Using Genetically Detoxified PT-9K/129G

The PT-9K/129G mutant represents a major advancement in pertussis vaccinology. Its >1,000-fold reduction in toxicity, combined with the preservation of native antigenic structure, results in significantly higher titers of neutralizing antibodies targeting critical epitopes (1B7 and 11E6) compared to chemically detoxified PTd [3]. This translates to earlier onset and more durable protection, addressing the observed waning immunity associated with current acellular vaccines [3]. The mutant is a leading candidate for inclusion in improved vaccine formulations.

Investigating CCR5-Mediated HIV-1 Entry and Chemokine Receptor Signaling

The B-oligomer of Pertussis Toxin, which lacks the enzymatic S1 subunit and therefore does not inhibit Gi proteins, has been shown to specifically deactivate the CCR5 chemokine receptor and block entry of R5-tropic HIV-1 strains into primary T lymphocytes [4]. This effect is mediated through a PKC-dependent signaling pathway and is not observed with CXCR4-tropic (X4) HIV-1 strains [4]. This unique property makes PTx B-oligomer a valuable research tool for dissecting HIV-1 co-receptor function and exploring novel antiviral strategies.

Application

Selection Property

Validation Focus

GPCR Gi/Go signaling dissection

Specific and irreversible Gi/Goα ADP-ribosylation

Adenylyl cyclase inhibition and effector coupling endpoints

Acellular pertussis vaccine QC

CHO cell clustering bioassay sensitivity

Residual active toxin detection in detoxified preparations

Next-generation vaccine antigen research

PT-9K/129G structural integrity and epitope preservation

Neutralizing antibody titer and protection-duration endpoints

CCR5-mediated HIV-1 entry studies

B-oligomer CCR5 deactivation without Gi inhibition

R5-tropic strain entry blockade and PKC pathway response

• [1] Milligan, G. (1988). Techniques used in the identification and analysis of function of pertussis toxin-sensitive guanine nucleotide binding proteins. Biochemical Journal, 255(1), 1-13. View Source
• [2] Gillenius, P., Jäätmaa, E., Askelöf, P., Granström, M., & Tiru, M. (1985). The standardization of an assay for pertussis toxin and antitoxin in microplate culture of Chinese hamster ovary cells. Journal of Biological Standardization, 13(1), 61-66. View Source
• [3] Seubert, A., D'Oro, U., Scarselli, M., & Pizza, M. (2014). Genetically detoxified pertussis toxin (PT-9K/129G): implications for immunization and vaccines. Expert Review of Vaccines, 13(10), 1191-1204. View Source
• [4] Alfano, M., Schmidtmayerova, H., Amella, C. A., Pushkarsky, T., & Bukrinsky, M. (1999). The B-oligomer of pertussis toxin deactivates CC chemokine receptor 5 and blocks entry of M-tropic HIV-1 strains. Journal of Experimental Medicine, 190(5), 597-606. View Source